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Compound of Interest

Compound Name: 2-Bromobutanoic acid

Cat. No.: B104356

This guide provides essential technical information, troubleshooting advice, and frequently
asked questions regarding the storage and stability of 2-Bromobutanoic acid for researchers,
scientists, and drug development professionals.

Frequently Asked Questions (FAQS)

Q1: What are the optimal storage conditions for 2-Bromobutanoic acid?

Al: To ensure its stability, 2-Bromobutanoic acid should be stored in a dry, cool, and well-
ventilated area designated for corrosive materials[1][2]. The recommended storage
temperature is between 2-8°CJ[3]. It is crucial to keep the container tightly sealed and store it in
its original packaging[1][4]. The storage area should be locked, and facilities should be
equipped with an eyewash station and a safety shower[2][5].

Q2: Are there signs of degradation | should look for?

A2: Visual inspection is the first step. A change in appearance from a clear, colorless to pale
yellow liquid to a darker color may indicate decomposition[1][5][6]. The presence of precipitates
or a significant change in the pungent odor could also be signs of degradation[1][5]. For
gquantitative assessment, the purity of the acid can be tested via titration or chromatographic
methods to see if the concentration has decreased over time.

Q3: What materials are incompatible with 2-Bromobutanoic acid?
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A3: 2-Bromobutanoic acid is incompatible with several classes of materials. Direct contact
should be avoided with:

e Strong oxidizing agents[1][5].
e Strong bases and alkalis[2][4]. Contact with alkaline materials can liberate heat[4].
e Metals: Do not use aluminum or galvanized containers for storage[4].

o Other reactive chemicals: Segregate from cyanides, sulfides, and carbonates, as these are
readily decomposed by acids[4].

Q4: My reaction yield is low or has unexpected byproducts. Could the stability of 2-
Bromobutanoic acid be the cause?

A4: Yes, the stability of your starting material is critical. While 2-Bromobutanoic acid is listed
as stable under normal conditions, some sources note it can be unstable and decompose,
even at room temperature[5][7][8]. If you suspect degradation:

 Verify Purity: First, confirm the purity of your current stock using the protocol described below
or another suitable analytical method.

e Check for Contamination: Ensure no incompatible materials have been introduced into the
storage container.

o Review Handling: Confirm that the material was handled under appropriate conditions (e.g.,
inert atmosphere if the reaction is sensitive to moisture or air). Hydrolysis can occur in the
presence of water[9].

e Use Fresh Stock: If degradation is confirmed or suspected, it is best to use a new, unopened
container of the acid to ensure reliable and reproducible results.

Q5: What are the primary hazards and handling precautions for 2-Bromobutanoic acid?

A5: 2-Bromobutanoic acid is a hazardous substance. It is classified as corrosive and can
cause severe skin burns and serious eye damage[5][10]. It is also harmful if swallowed[1][5].
When handling this chemical, always wear appropriate Personal Protective Equipment (PPE),
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including chemical-resistant gloves (e.g., PVC), safety goggles, a face shield, and a lab coat[1]
[2][4]. All work should be conducted in a well-ventilated area or a chemical fume hood[2][5].

Data Summary: Physical and Stability Properties

The following table summarizes key quantitative data for 2-Bromobutanoic acid.

Property Value Reference(s)
Molecular Formula C4H7BroO: [1][11]
Molecular Weight 167.00 g/mol [11]
Appearance Clear yellow liquid [1105][12]
Melting Point -4 °C[24.8 °F [5][6]

o 214 - 217 °C | 417.2 - 422.6 °F
Boiling Point [1][5]
(@ 760 mmHg)

Density 1.560 - 1.567 g/mL at 25 °C [5][6]

Flash Point >112°C/>233.6 °F [1][5]

N Soluble in water (66 g/L at
Solubility . [1][13]
20°C), alcohol, and ether.

2-8°C in a dry, cool, well-
Recommended Storage ] [11[3]
ventilated area.

Carbon monoxide (CO),
Hazardous Decomposition Carbon dioxide (COz2), [5]
Hydrogen halides.

Experimental Protocols
Purity Assessment by Acid-Base Titration

This protocol provides a method to determine the concentration of 2-Bromobutanoic acid,
which can be used to assess its purity and monitor for degradation over time.

Materials:
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e 2-Bromobutanoic acid sample

o Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

e Phenolphthalein indicator solution

» Deionized water

» Ethanol (optional, to aid dissolution)

o Burette (50 mL), beaker (250 mL), analytical balance, magnetic stirrer, and stir bar.
Methodology:

o Sample Preparation: Accurately weigh approximately 0.5 g of the 2-Bromobutanoic acid
sample into a 250 mL beaker.

o Dissolution: Add 50 mL of deionized water to the beaker. If the sample does not dissolve
completely, a small amount of ethanol can be added to aid solubility.

e Indicator Addition: Add 2-3 drops of phenolphthalein indicator solution to the beaker. The
solution should remain colorless.

« Titration Setup: Place the beaker on a magnetic stirrer and begin gentle stirring. Fill a 50 mL
burette with the standardized 0.1 M NaOH solution and record the initial volume.

« Titration: Slowly add the NaOH solution from the burette to the beaker while continuously
stirring.

o Endpoint Determination: The endpoint is reached when the solution turns a faint, persistent
pink color. Record the final volume of NaOH used.

o Calculation: Calculate the purity of the 2-Bromobutanoic acid using the following formula:
Purity (%) = (V_NaOH x M_NaOH x MW _acid) / (W_sample x 1000) x 100

Where:
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[e]

V_NaOH = Volume of NaOH used (mL)

o

M_NaOH = Molarity of NaOH solution (mol/L)

[¢]

MW _acid = Molecular weight of 2-Bromobutanoic acid (167.00 g/mol )

[¢]

W_sample = Weight of the 2-Bromobutanoic acid sample (g)

Visual Troubleshooting Guide

The following workflow can be used to troubleshoot suspected degradation of 2-
Bromobutanoic acid.
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2-Bromobutanoic Acid
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Caption: Troubleshooting workflow for suspected degradation of 2-Bromobutanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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